![molecular formula C15H13Cl2NO2 B5714080 3,4-dichloro-N-(3-ethoxyphenyl)benzamide](/img/structure/B5714080.png)
3,4-dichloro-N-(3-ethoxyphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,4-dichloro-N-(3-ethoxyphenyl)benzamide, also known as DCPPB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic benefits. DCPPB is a small molecule that has been shown to modulate the activity of certain ion channels in the brain, making it a promising candidate for the treatment of various neurological disorders.
Mechanism of Action
3,4-dichloro-N-(3-ethoxyphenyl)benzamide acts as a positive allosteric modulator of TRPC6 and TRPC3 channels, meaning that it enhances the activity of these channels in response to their natural ligands. This leads to an increase in calcium influx into cells, which can have various downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in various experimental models. It has been shown to enhance synaptic plasticity and improve learning and memory in rodents, suggesting that it may have potential as a cognitive enhancer. It has also been shown to have antidepressant and anxiolytic effects in animal models, raising the possibility that it may be useful in the treatment of mood disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3,4-dichloro-N-(3-ethoxyphenyl)benzamide for lab experiments is that it is a small molecule that can easily penetrate cell membranes and reach its target channels. It is also relatively stable and can be stored for long periods of time without degradation. However, one limitation of this compound is that its effects on ion channels can be complex and context-dependent, making it difficult to predict its effects in different experimental models.
Future Directions
There are several potential future directions for research on 3,4-dichloro-N-(3-ethoxyphenyl)benzamide. One area of interest is the development of more selective modulators of TRPC6 and TRPC3 channels, which could have fewer off-target effects and be more effective in treating specific neurological disorders. Another area of interest is the investigation of the long-term effects of this compound on cognitive function and behavior, as well as its potential for use in combination with other drugs for the treatment of mood disorders. Finally, there is a need for further research on the safety and pharmacokinetics of this compound in humans, which will be necessary for its eventual clinical development.
Synthesis Methods
3,4-dichloro-N-(3-ethoxyphenyl)benzamide can be synthesized using a variety of methods, but the most commonly used approach involves the reaction of 3,4-dichlorobenzoyl chloride with 3-ethoxyaniline in the presence of a base such as triethylamine. The resulting product is then purified through a series of chromatographic steps to yield pure this compound.
Scientific Research Applications
3,4-dichloro-N-(3-ethoxyphenyl)benzamide has been extensively studied in scientific research for its potential therapeutic benefits. It has been shown to modulate the activity of certain ion channels in the brain, including the TRPC6 and TRPC3 channels, which are involved in calcium signaling and have been implicated in various neurological disorders such as depression, anxiety, and epilepsy.
properties
IUPAC Name |
3,4-dichloro-N-(3-ethoxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2NO2/c1-2-20-12-5-3-4-11(9-12)18-15(19)10-6-7-13(16)14(17)8-10/h3-9H,2H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVPZSTCACIBWHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)NC(=O)C2=CC(=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.